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Introduction

Chromium nickel oxide (Cr2NiO4), a compound with a spinel structure, is the subject of
considerable interest due to its diverse magnetic and electronic properties. The synthesis and
post-synthesis processing of this material are critical in determining its final structural
characteristics and, consequently, its functional performance. Annealing, a heat treatment
process that alters the microstructure of a material, plays a pivotal role in tailoring the phase
purity, crystallinity, and grain size of Cr2NiO4. This technical guide provides an in-depth
analysis of the effects of annealing on the structure of Cr2NiO4, drawing upon key
experimental findings.

The Role of Annealing in Phase Formation and
Purity

The synthesis of single-phase Cr2NiO4 is highly dependent on the annealing temperature.[1]
Insufficient thermal energy during annealing can lead to the formation of multiphase products.

A study on Cr2NiO4 nanoparticles synthesized via a wet chemical method demonstrated that
annealing at temperatures of 800 °C and 900 °C results in a mixture of rhombohedral
chromium oxide (Cr203) and the desired tetragonal Cr2NiO4 phase.[1] Complete
transformation to a single-phase tetragonal Cr2NiO4 is only achieved at a higher annealing

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b088943?utm_src=pdf-interest
https://www.benchchem.com/product/b088943?utm_src=pdf-body
https://www.researchgate.net/publication/364937625_Effect_of_Annealing_Temperature_on_Phase_Transformation_of_NiCr2O4_Nanoparticles_and_Evaluated_Its_Structural_and_Magnetic_Properties
https://www.researchgate.net/publication/364937625_Effect_of_Annealing_Temperature_on_Phase_Transformation_of_NiCr2O4_Nanoparticles_and_Evaluated_Its_Structural_and_Magnetic_Properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

temperature of 1000 °C.[1] This highlights a critical temperature threshold for the solid-state
reaction to go to completion and form the stable spinel structure.

The synthesis atmosphere during annealing also significantly influences the phase
composition. Solid-state reaction synthesis of NiCr204 in air can lead to the presence of
residual a-Cr203 as a secondary phase.[2] In contrast, synthesis in a nitrogen atmosphere has
been shown to yield a pure spinel phase, suggesting that an inert atmosphere can be beneficial
for achieving phase purity.[2]

Impact of Annealing on Crystal Structure and Lattice
Parameters

Cr2NiO4 exhibits temperature-dependent structural transitions. At room temperature, it typically
possesses a tetragonally distorted spinel structure.[3] This tetragonal structure undergoes a
transition to an orthorhombic symmetry at the ferrimagnetic transition temperature.[3][4] High-
resolution X-ray powder diffraction has been instrumental in identifying these subtle structural
changes.[3][5]

The annealing process itself, particularly the calcination temperature during synthesis, dictates
the initial crystal structure and its characteristics. For instance, spinel nickel chromite
nanoparticles synthesized by a thermal treatment method form a normal spinel phase at
calcination temperatures between 550 and 850 °C.[6]

Table 1: Effect of Annealing/Calcination Temperature on the Crystal Structure of Cr2NiO4

Annealing/Calcinati

on Temperature Resulting Phase(s) Crystal System Reference
(°C)
550 - 850 Single-phase NiCr204  Normal Spinel [6]

800 Tetragonal NiCr204 +  Tetragonal + o
Rhombohedral Cr203  Rhombohedral

900 Tetragonal NiCr204 +  Tetragonal + o
Rhombohedral Cr203  Rhombohedral

1000 Single-phase NiCr204  Tetragonal [1]
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Influence of Annealing on Microstructure: Crystallite
and Grain Size

Annealing temperature has a direct and significant impact on the crystallite and grain size of
Cr2NiO4. Higher annealing temperatures provide the necessary thermal energy for grain
growth.

In a study utilizing a thermal treatment synthesis, the average crystallite size of NiCr204
nanoparticles was observed to increase with the calcination temperature.[6] Similarly, another
study found that sintering NiCr204 ceramics at higher temperatures led to an increase in
crystallite size.[7]

Table 2: Influence of Annealing/Calcination Temperature on Crystallite Size of Cr2NiO4

Annealing/Calcination Average Crystallite Size
Reference
Temperature (°C) (nm)
550 ~7
850 ~64
800 28 [7]
1200 78 [7]

This trend of increasing crystallite size with annealing temperature is a well-established
phenomenon in materials science, driven by the reduction of grain boundary energy.

Experimental Protocols
Synthesis of Cr2NiO4 via Wet Chemical Method and
Subsequent Annealing[1]

e Precursor Preparation: An aqueous solution containing stoichiometric amounts of nickel and
chromium salts is prepared.

o Precipitation: A precipitating agent is added to the solution to co-precipitate the metal
hydroxides or carbonates.
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e Washing and Drying: The precipitate is thoroughly washed with deionized water to remove
impurities and then dried.

e Annealing: The dried powder is subjected to annealing at different temperatures (e.g., 800,
900, and 1000 °C) for a specified duration in a furnace.

o Characterization: The annealed samples are characterized using X-ray diffraction (XRD) to
determine the phase composition and crystal structure.

Synthesis of Cr2NiO4 Nanoparticles via Thermal
Treatment[6]

e Precursor Mixture: A mixture of nickel and chromium precursors is prepared.

o Thermal Treatment/Calcination: The precursor mixture is calcined in a furnace at a range of
temperatures (e.g., 550, 650, 750, and 850 °C) for a set time.

o Characterization: The resulting powders are analyzed using XRD to confirm the formation of
the spinel phase and to calculate the crystallite size using the Scherrer equation.
Transmission electron microscopy (TEM) can be used to visualize the nanoparticle
morphology and size.

Visualizing the Effects of Annealing
Logical Flow of Annealing Effects
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Caption: Relationship between annealing parameters and structural outcomes in Cr2NiO4.

Experimental Workflow for Studying Annealing Effects
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Caption: A typical experimental workflow for synthesizing and analyzing annealed Cr2NiO4.

Conclusion

The annealing process is a critical step in the synthesis of Cr2NiO4, with the annealing
temperature and atmosphere being the primary determinants of the final structural properties.
Achieving a single-phase, crystalline Cr2NiO4 material necessitates careful optimization of
these parameters. Higher annealing temperatures generally promote the formation of the
desired spinel phase and lead to an increase in crystallite and grain size. For researchers and
professionals working with Cr2NiO4, a thorough understanding and precise control of the
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annealing process are paramount to producing materials with tailored structural characteristics
for specific applications. Future research could further elucidate the effects of different
annealing atmospheres and durations on the finer aspects of the Cr2NiO4 structure and its
resultant physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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